Cas no 1804344-00-0 (2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804344-00-0
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4834523
• Update Time: 2025-06-14

2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7F4NO3/c9-2-5-7(16-8(10,11)12)4(3-14)1-6(15)13-5/h1,14H,2-3H2,(H,13,15)
• InChI Key： DEFUSNLPQFKLIE-UHFFFAOYSA-N
• SMILES： FCC1=C(C(CO)=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6

Additional information on 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804344-00-0)

The compound 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804344-00-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a fluoromethyl group, a hydroxy substituent, and a trifluoromethoxy moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol contributes to its lipophilicity and binding affinity, making it a valuable scaffold in medicinal chemistry. This compound is particularly relevant in the design of central nervous system (CNS) therapeutics, where fluorinated analogs are known to improve blood-brain barrier penetration. Additionally, its pyridine core is a common motif in heterocyclic chemistry, further expanding its utility.

The agrochemical industry also benefits from derivatives of 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol, as fluorinated pyridines are increasingly used in pesticide formulations. The trifluoromethoxy group enhances the compound's resistance to degradation, prolonging its efficacy in field applications. With the rising global emphasis on sustainable agriculture, this compound aligns with the need for environmentally friendly pest control solutions. Its potential as a green chemistry candidate is underscored by its ability to reduce the environmental footprint of traditional agrochemicals.

From a synthetic perspective, CAS No. 1804344-00-0 presents intriguing challenges and opportunities for organic chemists. The introduction of multiple functional groups, including the hydroxy and fluoromethyl substituents, requires precise control over reaction conditions to avoid side reactions. Recent advancements in catalysis and flow chemistry have streamlined the production of such complex molecules, enabling scalable and cost-effective manufacturing. This progress is critical for meeting the demands of pharmaceutical R&D and industrial applications.

The compound's relevance extends to material science, where fluorinated pyridines are explored for their electronic and optical properties. Researchers are investigating its potential in organic electronics, such as OLEDs and sensors, due to its ability to modulate electron density and charge transport. This interdisciplinary appeal highlights the versatility of 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol, bridging gaps between chemistry, biology, and engineering.

In conclusion, 2-(Fluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804344-00-0) is a multifaceted compound with broad applications in drug discovery, agrochemical innovation, and advanced materials. Its structural features and functional groups make it a cornerstone in modern synthetic chemistry, addressing key challenges in healthcare and sustainability. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.